Cas no 2287313-33-9 (6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287313-33-9
• MF: C₁₂H₁₄FN₃O₃
• MW: 267.256266117096
• CID: 5974791
• PubChem ID: 165797691
• Update Time: 2025-10-24

6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• 2287313-33-9
• EN300-6750740

• Inchi： 1S/C12H14FN3O3/c1-6(2)9(5-17)16-11-8(14-15-16)4-3-7(13)10(11)12(18)19/h3-4,6,9,17H,5H2,1-2H3,(H,18,19)
• InChI Key： MUYMUQAQDCYQMT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N(C(CO)C(C)C)N=N2

Computed Properties

• Exact Mass: 267.10191948g/mol
• Monoisotopic Mass: 267.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2Ų

Additional information on 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

6-Fluoro-1-(1-Hydroxy-3-Methylbutan-2-yl)-1H-1,2,3-Benzotriazole-7-Carboxylic Acid: A Comprehensive Overview

The compound 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS NO. 2287313-33-9) is a highly specialized chemical entity with significant potential in the field of biomedical research and pharmaceutical development. This compound belongs to the class of benzotriazoles, which are known for their diverse applications, ranging from materials science to medicine.

Benzotriazole derivatives have garnered attention due to their unique structural properties, which allow for extensive chemical modification and functionalization. The presence of a fluorine atom at the 6-position and hydroxy groups in the substituent chain introduces additional reactivity and specificity to this compound. These features make it particularly suitable for targeted drug delivery and biological activity studies.

Recent studies have highlighted the importance of benzotriazole derivatives in antifungal and anticancer therapies. The hydroxy group at position 1-hydroxy-3-methylbutan-2-yl suggests potential for hydrogen bonding, which could enhance solubility and bioavailability. This is a critical factor in drug design, as poor solubility often limits the therapeutic efficacy of compounds.

The carboxylic acid group at position 7 provides an additional site for chemical modification. This functional group can be leveraged to create biodegradable linkers or site-specific targeting moieties, which are essential in modern drug delivery systems. Such modifications could potentially enhance the compound's ability to target specific tissues or cells, thereby improving therapeutic outcomes.

Research into fluorinated compounds has shown that the introduction of fluorine atoms can significantly influence pharmacokinetics and bioavailability. In this compound, the fluorine at position 6 may contribute to increased metabolic stability and reduced clearance rates, which are desirable traits in drug candidates.

Beyond its structural features, 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid offers unique opportunities for chemical synthesis and biological testing. Its complex structure challenges traditional synthetic methods, requiring innovative approaches to achieve high yields and purity. However, the rewards of such efforts are substantial, given the compound's potential applications in precision medicine.

Recent advancements in crystallography and computational chemistry have provided new insights into the molecular architecture of this compound. High-resolution X-ray crystallography has revealed detailed information about its stereochemistry, which is crucial for understanding its biological interactions. These findings are instrumental in optimizing the compound's structure for enhanced therapeutic efficacy.

The hydroxy group at position 1-hydroxy-3-methylbutan-2-yl suggests potential for enzymatic transformations, which could be harnessed to create derivatives with tailored biological activities. This opens up new avenues for enzyme-mediated drug design, a rapidly evolving field in contemporary pharmacology.

Moreover, the carboxylic acid group at position 7 can serve as a versatile platform for attaching various bioactive moieties or diagnostic agents. Such versatility is highly valuable in polytherapeutic applications, where multiple functionalities are required to address complex disease states.

Recent collaborative efforts between academia and industry have yielded promising results with compounds of this class. For instance, fluorinated benzotriazoles have been explored for their potential as antiviral agents, demonstrating significant activity against a range of viral pathogens. This underscores the compound's broad applicability in infectious disease treatment.

Furthermore, advancements in nanotechnology have enabled the incorporation of this compound into drug delivery systems, such as liposomal formulations or polymer nanoparticles. These systems enhance the compound's stability and targeting efficiency, making it a compelling candidate for cutaneous drug delivery or intravenous administration.

Despite its complexity, 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid is amenable to high-throughput synthesis techniques, which are essential for scaling up production in pharmaceutical settings. Streamlined synthetic pathways not only reduce costs but also accelerate the translation of research findings into clinical applications.

Finally, ongoing research into the toxicological profile of this compound is crucial for ensuring its safety and efficacy. Preliminary studies suggest that it exhibits minimal off-target effects, which is a favorable attribute in drug development. Further investigation will be necessary to fully characterize its pharmacokinetics and toxicity in various species.

In conclusion, 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid represents a cutting-edge compound with immense potential in biomedical research. Its unique structural features and versatile functional groups make it an attractive candidate for developing next-generation therapies. Continued exploration of its properties and applications will undoubtedly yield valuable insights in the quest for improved human health.